Cas no 1286697-60-6 (2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide)

• Product Name: 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide
• CAS No: 1286697-60-6
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 6462725
• PubChem ID: 52906736
• Update Time: 2025-05-24

2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide
• F5854-0289
• 1286697-60-6
• 2,5-dimethyl-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]furan-3-carboxamide
• AKOS024522264
• VU0523741-1
• 2,5-dimethyl-N-phenethyl-N-(pyridin-2-ylmethyl)furan-3-carboxamide
• 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)furan-3-carboxamide

• Inchi： 1S/C21H22N2O2/c1-16-14-20(17(2)25-16)21(24)23(15-19-10-6-7-12-22-19)13-11-18-8-4-3-5-9-18/h3-10,12,14H,11,13,15H2,1-2H3
• InChI Key： RVAMIIMGJWJGRQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(N(CC1C=CC=CN=1)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide

Introduction to 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide (CAS No. 1286697-60-6)

2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide, identified by its CAS number 1286697-60-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a fused heterocyclic system and multiple functional groups. The presence of both aromatic and aliphatic moieties, coupled with the incorporation of nitrogen-containing heterocycles, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structure of this compound is notable for its potential biological activity, which is often influenced by the spatial arrangement and electronic properties of its constituent atoms. The furan moiety at the core of the molecule introduces a significant level of flexibility, while the dimethyl groups at the 2 and 5 positions enhance hydrophobicity, which can be crucial for membrane permeability and binding affinity. Additionally, the pyridin-2-yl substituent contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have suggested that it may interact with various biological targets, including those involved in inflammatory pathways and metabolic disorders. These interactions are particularly relevant given the increasing interest in modulating such pathways for therapeutic purposes.

The synthesis of this compound presents a formidable challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in achieving high yields and purity levels. These advancements not only enhance the feasibility of producing this compound but also open avenues for further structural modifications.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms associated with existing therapeutics. The unique structural features of 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide make it an attractive candidate for designing next-generation drugs. For instance, its ability to engage multiple binding sites simultaneously could lead to synergistic effects that enhance therapeutic efficacy.

Moreover, the biological activity of this compound has been preliminarily investigated in vitro. Early studies have demonstrated potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. These findings align with current trends in drug development, where targeting inflammation is a major focus due to its role in various chronic diseases.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been employed to predict the biological activity of this compound based on its chemical structure. These predictions have guided experimental efforts, allowing researchers to prioritize compounds that are most likely to exhibit desired properties. Such interdisciplinary approaches are reshaping how new drugs are discovered and developed.

As research progresses, the potential applications of 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide are likely to expand beyond initial hypotheses. Its unique structural features may make it suitable for addressing unmet medical needs in areas such as neurodegenerative diseases or cancer therapy. The ongoing investigation into its mechanism of action will provide valuable insights into how such molecules modulate biological pathways.

The synthetic pathways developed for this compound also offer broader implications for synthetic organic chemistry. By demonstrating the feasibility of constructing complex molecules like this one, researchers can apply these methods to other challenging targets. This not only accelerates drug discovery but also fosters innovation in synthetic methodologies.

In conclusion, 2,5-dimethyl-N-(2-phenylethyl)-N-(pyridin-2-yl)methylfuran-3-carboxamide (CAS No. 1286697-60-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure, coupled with preliminary evidence of biological activity, positions it as a promising candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine.